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Compound of Interest

Compound Name: Cyclanoline chloride

Cat. No.: B1669390 Get Quote

Essential Safety and Handling Guide for
Cyclanoline Chloride
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of Cyclanoline chloride (CAS No. 17472-50-3). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
Cyclanoline chloride is known to exhibit cholinesterase inhibitory activity[1][2][3][4][5].

Adherence to proper storage conditions is crucial for maintaining its stability.
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Property Data Citations

Molecular Formula C20H24ClNO4 [6][7]

Molecular Weight 377.86 g/mol [6][7]

CAS Number 17472-50-3 [1][6][7]

Appearance White Solid [8]

Storage (Powder)
Store at -20°C for up to 2

years.
[1][4][6]

Storage (in Solvent)

Store at -80°C for up to 6

months or -20°C for up to 1

month.

[1][3][6]

Stability

Stable under recommended

storage conditions.

Hygroscopic.

[6][8]

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment is mandatory when

handling Cyclanoline chloride. This creates a necessary barrier between the handler and the

chemical[9][10].

Eye Protection: Wear safety goggles with side-shields.[6]

Hand Protection: Use protective gloves.[6]

Skin and Body Protection: Wear impervious clothing to prevent skin contact.[6]

Respiratory Protection: A suitable respirator is required. Use only in areas with appropriate

exhaust ventilation.[6]

Operational Plans: Handling and Storage
Proper handling and storage are critical to ensure chemical stability and personnel safety.
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Handling Protocol:

Avoid Contact: Prevent all contact with eyes and skin, and avoid inhaling dust or aerosols.[6]

Ventilation: Use only in areas equipped with adequate exhaust ventilation.[6]

Hygiene: Wash skin thoroughly after handling.[6] Do not eat, drink, or smoke in the work

area.[6]

Preparation of Solutions: When preparing solutions, allow the product to equilibrate to room

temperature for at least one hour before opening the vial.[1] While it is best to prepare and

use solutions on the same day, stock solutions can be stored in tightly sealed vials at -20°C

for up to one month[1][3].

Storage Protocol:

Container: Keep the container tightly sealed.[6]

Environment: Store in a cool, well-ventilated area, away from direct sunlight and ignition

sources.[6]

Temperature: For the powder form, store at -20°C.[1][4][6] If in a solvent, store at -80°C[1][3]

[6].

Incompatibilities: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[6]

Emergency and Disposal Plans
First Aid Measures: Immediate action is required in case of exposure.

If Swallowed: Call a POISON CENTER or physician immediately.[6] Rinse the mouth with

water but do NOT induce vomiting.[6]

Eye Contact: Immediately flush eyes with large amounts of water, keeping eyelids open.[6]

Remove any contact lenses and seek prompt medical attention.[6]

Skin Contact: Thoroughly rinse the affected skin with plenty of water.[6] Remove

contaminated clothing and shoes and contact a physician.[6]
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Inhalation: Move the person to fresh air immediately.[6] If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), but avoid mouth-to-mouth resuscitation.[6]

Accidental Release Measures (Spills): In the event of a spill, follow this procedure to contain

and clean the area safely.

Evacuate: Evacuate personnel to safe areas.[6]

Ventilate: Ensure the area is adequately ventilated.[6]

Protect: Use full personal protective equipment and avoid breathing vapors, mist, dust, or

gas.[6]

Contain: Prevent further leakage or spillage. Keep the product away from drains and water

courses.[6]

Clean-Up: Absorb solutions with a finely-powdered, liquid-binding material like diatomite.[6]

Decontaminate surfaces and equipment by scrubbing with alcohol.[6]

Dispose: Collect and dispose of all contaminated material according to approved waste

disposal procedures.[6]

Disposal Plan: Dispose of Cyclanoline chloride and its container at an approved waste

disposal plant.[6] All disposal practices must be in accordance with prevailing country, federal,

state, and local regulations.[6] Avoid releasing the chemical into the environment.[6]

Experimental Workflow: Chemical Spill Response
The following diagram outlines the logical workflow for responding to an accidental spill of

Cyclanoline chloride.
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Cyclanoline Chloride Spill Response Protocol

Spill Detected

Assess Situation
(Size & Location)

Evacuate Area &
Alert Personnel

Don Full PPE
(Goggles, Gloves, Respirator, Gown)

Contain Spill
(Use absorbents)

Clean & Absorb
(Use diatomite/binders)

Decontaminate Area
(Scrub with alcohol)

Dispose of Waste
(Approved Plant)

Area Secure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1669390?utm_src=pdf-custom-synthesis
https://dcchemicals.com/coa/COA_DC47773.html
https://www.medchemexpress.com/cyclanoline-chloride.html?locale=de-DE
https://www.medchemexpress.com/cyclanoline-chloride.html
https://dcchemicals.com/product_show-cyclanoline-chloride.html?datasheet=datasheet
https://dcchemicals.com/product_show-cyclanoline-chloride.html
https://dcchemicals.com/msds/MSDS_DC47773.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB81484478.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB81484478.aspx
https://www.fishersci.com/store/msds?partNumber=AC110295000&countryCode=US&language=en
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://skan.com/en/products/laboratory-products/personal-protective-equipment-ppe-for-cytostatics/
https://www.benchchem.com/product/b1669390#personal-protective-equipment-for-handling-cyclanoline-chloride
https://www.benchchem.com/product/b1669390#personal-protective-equipment-for-handling-cyclanoline-chloride
https://www.benchchem.com/product/b1669390#personal-protective-equipment-for-handling-cyclanoline-chloride
https://www.benchchem.com/product/b1669390#personal-protective-equipment-for-handling-cyclanoline-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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